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Compound of Interest

Compound Name: Diglyceryl diisostearate

Cat. No.: B15193838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diglyceryl diisostearate is a versatile non-ionic surfactant and emollient widely utilized in the

cosmetic, pharmaceutical, and personal care industries. Its excellent emulsifying, dispersing,

and stabilizing properties make it a valuable ingredient in a variety of formulations, from creams

and lotions to color cosmetics. This technical guide provides a comprehensive overview of the

core physicochemical properties of diglyceryl diisostearate, with a focus on quantitative data,

experimental methodologies, and the logical relationships governing its function. It is important

to note that in commercial literature, "diglyceryl diisostearate" can refer to both Polyglyceryl-2

Diisostearate and Polyglyceryl-3 Diisostearate. This guide will specify the compound where the

data is available.

Chemical Identity and Structure
Diglyceryl diisostearate is the diester of isostearic acid and diglycerin (a glycerin dimer). The

isostearic acid moiety provides a branched, bulky lipid tail, which contributes to the compound's

unique properties, such as its liquid nature at room temperature and its excellent spreadability.

Molecular Formula:

Polyglyceryl-2 Diisostearate: C42H82O7[1]
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Polyglyceryl-3 Diisostearate: C45H88O9

CAS Number:

Polyglyceryl-2 Diisostearate: 67938-21-0[1]

Polyglyceryl-3 Diisostearate: 66082-42-6 / 85666-92-8[2]

Physicochemical Properties
The following tables summarize the key physicochemical properties of diglyceryl
diisostearate. Due to the nature of this material as a commercial product, some properties are

presented as ranges.

Table 1: General Physicochemical Properties
Property Value Source(s)

Appearance
Pale yellow to light amber

viscous liquid.[1][3][4]
[1][3][4]

Odor Characteristic fatty acid scent. [3][4]

Solubility

Insoluble in water; soluble in

oils and organic solvents.[1]

Dispersible in hot water.

[1]

pH Neutral [1]

Table 2: Quantitative Physicochemical Data
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Property Value Compound Source(s)

Molecular Weight 699.1 g/mol
Polyglyceryl-2

Diisostearate
[5]

Density 1.120 - 1.124 g/cm³ Not specified [6]

Refractive Index 1.536 - 1.541 Not specified [6]

Viscosity
Medium to high

(qualitative)

Polyglyceryl-2

Diisostearate
[1]

HLB Value ~5.5
Polyglyceryl-3

Diisostearate

HLB Value ~7.5 Not specified

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of substances

like diglyceryl diisostearate are outlined in various pharmacopeias (e.g., USP, Ph. Eur.) and

by standards organizations (e.g., ASTM, ISO). Below are generalized methodologies for key

parameters.

Determination of Viscosity
The viscosity of a liquid ester like diglyceryl diisostearate is a critical parameter for

formulation development, affecting texture, spreadability, and stability. A rotational viscometer is

a commonly used instrument for this measurement.

Principle: A spindle of known geometry is rotated in the sample at a defined speed. The

instrument measures the torque required to overcome the viscous drag on the spindle, which is

then used to calculate the viscosity.

Apparatus:

Rotational Viscometer (e.g., Brookfield or similar)

Appropriate spindle (selected based on the expected viscosity of the sample)
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Temperature-controlled water bath or jacketed beaker

Beaker of appropriate size

Procedure:

Sample Preparation: The sample of diglyceryl diisostearate is placed in the beaker and

allowed to equilibrate to the desired temperature (e.g., 25°C) in the temperature-controlled

bath. It is crucial to ensure the sample is free of air bubbles.

Instrument Setup: The viscometer is leveled, and the appropriate spindle is attached. The

spindle is selected to ensure the torque reading is within the optimal range of the instrument

(typically 10-90%).

Measurement: The spindle is immersed in the sample to the marked level. The viscometer is

set to a specific rotational speed (RPM), and the spindle is allowed to rotate until a stable

torque reading is achieved.

Data Recording: The viscosity value (in mPa·s or cP) and the corresponding torque

percentage, spindle number, and rotational speed are recorded. Measurements are typically

repeated at different rotational speeds to assess for any shear-thinning or shear-thickening

behavior.

Reporting: The viscosity is reported along with the temperature of the measurement.

Sample Preparation

Instrument Setup

Measurement Data AnalysisPlace sample in beaker Equilibrate to 25°C Ensure no air bubbles

Immerse spindle

Level viscometer Attach spindle

Set rotational speed Record stable torque Calculate viscosity Repeat at different speeds Report viscosity and temperature

Click to download full resolution via product page
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Caption: Experimental workflow for viscosity determination.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a useful

parameter for identification and quality control.

Principle: The refractive index is determined by measuring the angle of refraction of a beam of

light as it passes from a prism of known refractive index into the sample.

Apparatus:

Abbe refractometer or digital refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Calibration standards (e.g., distilled water)

Procedure:

Calibration: The refractometer is calibrated using a standard of known refractive index at the

measurement temperature.

Sample Application: A few drops of the diglyceryl diisostearate sample are placed on the

prism of the refractometer.

Measurement: The prism is closed, and the sample is allowed to equilibrate to the set

temperature (e.g., 20°C or 25°C). The light source is activated, and the refractometer is

adjusted until the dividing line between the light and dark fields is sharp and centered in the

crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale.

Cleaning: The prisms are carefully cleaned with a suitable solvent (e.g., ethanol or

isopropanol) and a soft tissue after each measurement.
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Determination of HLB Value
The Hydrophile-Lipophile Balance (HLB) is an empirical scale used to describe the degree of

hydrophilicity or lipophilicity of a surfactant. For a non-ionic surfactant like diglyceryl
diisostearate, the HLB can be calculated or determined experimentally.

Experimental Determination (Emulsion Stability Method):

Principle: A series of emulsions are prepared using the surfactant to be tested with an oil of a

known required HLB. The stability of these emulsions is observed, and the HLB of the

surfactant is considered to be that which provides the most stable emulsion.

Procedure:

Preparation of Surfactant Blends: A range of surfactant blends with varying HLB values is

created by mixing the test surfactant (diglyceryl diisostearate) with a surfactant of a known,

different HLB in varying ratios.

Emulsion Formation: For each surfactant blend, an oil-in-water emulsion is prepared with a

specific oil phase (e.g., mineral oil, with a required HLB of around 10 for O/W emulsions).

The oil, water, and surfactant blend are homogenized under controlled conditions.

Stability Assessment: The resulting emulsions are stored under controlled conditions and

observed over time for signs of instability, such as creaming, coalescence, or phase

separation.

HLB Determination: The HLB of the surfactant blend that produces the most stable emulsion

is considered to be the HLB of the diglyceryl diisostearate.

Logical Relationships and Functional Pathways
The physicochemical properties of diglyceryl diisostearate are directly linked to its

performance in formulations. The following diagram illustrates the relationship between its

molecular structure and its key functions as an emulsifier.
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Caption: Structure-function relationship of diglyceryl diisostearate.

Safety and Regulatory Information
Diglyceryl diisostearate is generally considered safe for use in cosmetic and personal care

products.[1] Safety data sheets (SDS) indicate that it is not classified as hazardous and is

readily biodegradable.[7] It is stable under normal conditions and does not present unusual fire

or explosion hazards.[8] As with any raw material, it is recommended to handle it in accordance

with good industrial hygiene and safety practices.[8]

Conclusion
Diglyceryl diisostearate is a high-performance, non-ionic surfactant with a well-defined set of

physicochemical properties that make it suitable for a wide range of applications. Its liquid
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nature, low HLB, and branched-chain structure contribute to its efficacy as a W/O emulsifier

and emollient. Understanding these properties and the experimental methods used to

determine them is crucial for formulators seeking to leverage the full potential of this versatile

ingredient in the development of stable, effective, and aesthetically pleasing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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